Cas no 858670-79-8 (1-Benzyloxycarbonylpiperidin-4-ylzinc iodide)

• Product Name: 1-Benzyloxycarbonylpiperidin-4-ylzinc iodide
• CAS No: 858670-79-8
• MF: C₁₃H₁₆INO₂Zn
• MW: 410.585112571716
• CID: 6441743
• Update Time: 2026-03-11

1-Benzyloxycarbonylpiperidin-4-ylzinc iodide Chemical and Physical Properties

Names and Identifiers

• 1-Benzyloxycarbonylpiperidin-4-ylzinc iodide

• Inchi： 1S/C13H16NO2.HI.Zn/c15-13(14-9-5-2-6-10-14)16-11-12-7-3-1-4-8-12;;/h1-4,7-8H,5-6,9-11H2;1H;/q;;+1/p-1
• InChI Key： HIIOKHHPGOOATO-UHFFFAOYSA-M
• SMILES： C(N1CCC([Zn]I)CC1)(=O)OCC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Benzyloxycarbonylpiperidin-4-ylzinc iodide

1-Benzyloxycarbonylpiperidin-4-ylzinc Iodide (CAS No. 858670-79-8): A Versatile Reagent in Modern Synthetic Chemistry

1-Benzyloxycarbonylpiperidin-4-ylzinc iodide (CAS No. 858670-79-8) is a highly specialized organometallic compound that has gained significant attention in the field of synthetic chemistry due to its unique reactivity and versatility. This compound is a member of the zinc-based organometallic reagents, which are widely used in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and fine chemicals.

The structure of 1-Benzyloxycarbonylpiperidin-4-ylzinc iodide consists of a piperidine ring functionalized with a benzyloxycarbonyl (Cbz) protecting group at the 1-position and a zinc iodide moiety at the 4-position. The presence of the Cbz group provides stability and facilitates selective reactions, while the zinc iodide moiety imparts nucleophilic properties that are crucial for various synthetic transformations.

Recent advancements in synthetic methodologies have highlighted the importance of 1-Benzyloxycarbonylpiperidin-4-ylzinc iodide in cross-coupling reactions, particularly in the formation of carbon-carbon bonds. These reactions are essential in the synthesis of complex molecules, including those with biological activity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this reagent in the efficient synthesis of a series of piperidine-based compounds with potential therapeutic applications.

The reactivity of 1-Benzyloxycarbonylpiperidin-4-ylzinc iodide is influenced by its electronic and steric properties. The Cbz group can be selectively removed under mild conditions, allowing for further functionalization of the piperidine ring. This property makes it an ideal intermediate for multistep syntheses, where controlled deprotection and subsequent reactions are required.

In addition to its use in cross-coupling reactions, 1-Benzyloxycarbonylpiperidin-4-ylzinc iodide has been employed in the synthesis of chiral molecules through asymmetric transformations. The ability to introduce chirality at specific sites is crucial for the development of enantiomerically pure compounds, which are often required in pharmaceutical applications. A recent study in Angewandte Chemie International Edition reported a novel method for synthesizing chiral piperidine derivatives using this reagent, achieving high enantioselectivities.

The stability and handling properties of 1-Benzyloxycarbonylpiperidin-4-ylzinc iodide have also been extensively studied. Unlike some other organometallic reagents, this compound exhibits good stability under a range of reaction conditions, making it suitable for use in both laboratory-scale and industrial-scale syntheses. Its solubility in common organic solvents such as tetrahydrofuran (THF) and diethyl ether further enhances its utility in various synthetic protocols.

The safety profile of 1-Benzyloxycarbonylpiperidin-4-ylzinc iodide is another important consideration. While it is not classified as a hazardous material, appropriate handling procedures should be followed to ensure safe use. This includes working under an inert atmosphere to prevent oxidation and using personal protective equipment (PPE) to minimize exposure.

In conclusion, 1-Benzyloxycarbonylpiperidin-4-ylzinc iodide (CAS No. 858670-79-8) is a valuable reagent in modern synthetic chemistry, offering unique reactivity and versatility that make it indispensable in the synthesis of complex organic molecules. Its applications span from academic research to industrial-scale production, making it a key component in the development of new pharmaceuticals and fine chemicals.